Cas no 2549054-57-9 (2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline)

• Product Name: 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline
• CAS No: 2549054-57-9
• MF: C₂₁H₂₁N₇O
• MW: 387.437742948532
• CID: 5315004
• PubChem ID: 154883270
• Update Time: 2025-10-28

2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS040726684
• 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline
• F6761-2851
• 2549054-57-9
• 2-[4-[[5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]quinoxaline

• Inchi： 1S/C21H21N7O/c1-27-14-16(12-25-27)15-10-23-21(24-11-15)29-17-6-8-28(9-7-17)20-13-22-18-4-2-3-5-19(18)26-20/h2-5,10-14,17H,6-9H2,1H3
• InChI Key： ZTJQRTRXCPGKDH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N1CCC(OC2=NC=C(C3=CN(C)N=C3)C=N2)CC1

Computed Properties

• Exact Mass: 387.18075832g/mol
• Monoisotopic Mass: 387.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.1±65.0 °C(Predicted)
• pka: 5.79±0.59(Predicted)

Additional information on 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline

Introduction to 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline (CAS No. 2549054-57-9)

2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline (CAS No. 2549054-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline is characterized by a quinoxaline core linked to a piperidine ring through an oxygen atom, with a substituted pyrimidine moiety attached to the piperidine ring. This intricate arrangement of functional groups contributes to its high potency and selectivity in various biological assays. Recent studies have highlighted its potential as a lead compound for the treatment of several diseases, particularly those involving aberrant kinase signaling pathways.

In the context of cancer research, 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline has shown promising results in inhibiting the activity of specific kinases, such as Aurora A and B, which are crucial for cell division and proliferation. These kinases are often overexpressed in various types of cancer, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that this compound effectively reduces tumor growth in xenograft models, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline have been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)quinoxaline in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In addition to its therapeutic applications, 2-(4-{[5-(1-methyl-1H-pyrazol-4-y l)pyrimidin - 2 - yl ] oxy } piper id in - 1 - yl ) quino xali ne has also been explored as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases. For example, studies using this compound have provided insights into the role of Aurora kinases in cell cycle regulation and the development of resistance to existing anticancer therapies.

The synthesis of 2-(4-{[5-(1-methyl - 1 H - pyraz ol - 4 - yl ) pyrim id in - 2 - yl ] oxy } piper id in - 1 - yl ) quino xali ne has been optimized to improve yield and purity, making it more accessible for both research and commercial purposes. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These advancements in synthetic chemistry have facilitated the production of sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, 2-(4-{[5-(1-methyl - 1 H - pyraz ol - 4 - yl ) pyrim id in - 2 - yl ] oxy } piper id in - 1 - yl ) quino xali ne (CAS No. 2549054 - 57 - 9 ) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting cancer, inflammatory diseases, and other conditions involving aberrant kinase signaling pathways. Ongoing research continues to uncover new applications and optimize its properties, paving the way for its potential use as a novel drug candidate.